Cas no 2228088-00-2 (2-amino-3-3-chloro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-3-chloro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid
• CAS No: 2228088-00-2
• MF: C₁₀H₉ClF₃NO₃
• MW: 283.63157248497
• CID: 6259238
• PubChem ID: 165791046
• Update Time: 2025-05-20

2-amino-3-3-chloro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-3-chloro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid
• 2228088-00-2
• 2-amino-3-[3-chloro-5-(trifluoromethyl)phenyl]-3-hydroxypropanoic acid
• EN300-1967542

• Inchi： 1S/C10H9ClF3NO3/c11-6-2-4(8(16)7(15)9(17)18)1-5(3-6)10(12,13)14/h1-3,7-8,16H,15H2,(H,17,18)
• InChI Key： JMBVWALJUJQROR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 283.0223053g/mol
• Monoisotopic Mass: 283.0223053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-3-3-chloro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid

Comprehensive Overview of 2-amino-3-3-chloro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid (CAS No. 2228088-00-2)

2-amino-3-3-chloro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid (CAS No. 2228088-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound features a trifluoromethyl group, a chloro substituent, and an amino functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

The molecular structure of 2-amino-3-3-chloro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid includes a phenyl ring substituted with chloro and trifluoromethyl groups, which are known to enhance lipophilicity and metabolic stability. These characteristics are critical in the development of new therapeutics, especially in areas like central nervous system (CNS) disorders and anti-inflammatory agents. The presence of the hydroxypropanoic acid moiety further contributes to its reactivity, enabling derivatization for targeted applications.

In recent years, the demand for fluorinated compounds like 2-amino-3-3-chloro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid has surged, driven by their prominence in precision medicine and sustainable agriculture. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves drug bioavailability and binding affinity. This compound’s CAS No. 2228088-00-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2-amino-3-3-chloro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid is synthesized via multi-step organic reactions, often involving halogenation and amination processes. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with regulatory standards for pharmaceutical intermediates.

The agrochemical industry also explores CAS No. 2228088-00-2 for developing novel pesticides and herbicides. The trifluoromethyl group’s electron-withdrawing properties enhance the efficacy of active ingredients against resistant pests. This aligns with global trends toward eco-friendly crop protection solutions, a key focus for sustainable farming practices.

In summary, 2-amino-3-3-chloro-5-(trifluoromethyl)phenyl-3-hydroxypropanoic acid (CAS No. 2228088-00-2) is a high-value compound with broad interdisciplinary applications. Its structural features and functional versatility make it a subject of ongoing research, particularly in drug development and agrochemical innovation. As scientific inquiries into fluorinated building blocks expand, this compound is poised to play a pivotal role in advancing next-generation therapeutics and agricultural solutions.